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Compound of Interest

Compound Name: 4-Bromothiophene-2-carboxamide

Cat. No.: B1338063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromothiophene-2-carboxamide, alongside a discussion of its potential biological relevance
based on the activities of structurally related compounds. Detailed experimental protocols for
the determination of its physical properties and a general synthetic workflow are also
presented.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, formulation, and
development as a potential therapeutic agent. The melting and boiling points of 4-
Bromothiophene-2-carboxamide are summarized below.

Physical Property Value
Melting Point 141-145 °C
Boiling Point 308.5 °C at 760 mmHg

Experimental Protocols
Determination of Melting Point
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The melting point of 4-Bromothiophene-2-carboxamide can be determined using a standard
capillary melting point apparatus.

Protocol:

o Asmall, finely powdered sample of 4-Bromothiophene-2-carboxamide is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.

e The capillary tube is placed in the heating block of a melting point apparatus.

e The sample is heated at a steady rate of 10-20 °C per minute for an initial approximate
determination.

e Once the approximate melting range is known, the measurement is repeated with a fresh
sample, heating rapidly to about 15-20 °C below the expected melting point.

e The heating rate is then reduced to 1-2 °C per minute to allow for accurate determination.

e The melting range is recorded from the temperature at which the first drop of liquid appears
to the temperature at which the entire sample has liquefied.

Determination of Boiling Point

The boiling point of 4-Bromothiophene-2-carboxamide can be determined using a standard
distillation method or a micro-boiling point apparatus, given a sufficient quantity of the
substance.

Protocol (Distillation Method):
o Asample of 4-Bromothiophene-2-carboxamide is placed in a distillation flask.

o The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned
just below the side arm of the flask to ensure it measures the temperature of the vapor that is
in equilibrium with the boiling liquid.

o The flask is heated gently.
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e The temperature is recorded when the liquid begins to boil and a steady stream of distillate is
collected. This temperature is the boiling point at the recorded atmospheric pressure.

« If the determination is not performed at standard atmospheric pressure (760 mmHg), a
pressure correction should be applied.

Synthesis Workflow

The synthesis of 4-Bromothiophene-2-carboxamide can be achieved through the amidation
of the corresponding carboxylic acid. The following diagram illustrates a general workflow for its
preparation.
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Synthesis of 4-Bromothiophene-2-carboxylic acid
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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